Cas no 53604-83-4 (Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]-)
53604-83-4 structure
Product Name:Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]-
CAS No:53604-83-4
MF:C15H22ClNO4S
MW:347.857482433319
CID:1583423
Update Time:2024-09-12
Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]-
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- Inchi: 1S/C15H22ClNO4S/c1-3-5-9-17(10-6-4-2)22(20,21)14-11-12(15(18)19)7-8-13(14)16/h7-8,11H,3-6,9-10H2,1-2H3,(H,18,19)
- InChI Key: PFYYIMWSQYDYTQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(Cl)C(S(N(CCCC)CCCC)(=O)=O)=C1
Computed Properties
- Exact Mass: 347.09596
Experimental Properties
- Density: 1.249±0.06 g/cm3(Predicted)
- Boiling Point: 499.1±55.0 °C(Predicted)
- PSA: 74.68
- pka: 3.61±0.10(Predicted)
Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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